molecular formula C9H17N B8757831 3-Ethylheptanenitrile CAS No. 2571-05-3

3-Ethylheptanenitrile

Cat. No. B8757831
CAS RN: 2571-05-3
M. Wt: 139.24 g/mol
InChI Key: SNZMXYKDANOXRV-UHFFFAOYSA-N
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Description

3-Ethylheptanenitrile is a useful research compound. Its molecular formula is C9H17N and its molecular weight is 139.24 g/mol. The purity is usually 95%.
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properties

CAS RN

2571-05-3

Product Name

3-Ethylheptanenitrile

Molecular Formula

C9H17N

Molecular Weight

139.24 g/mol

IUPAC Name

3-ethylheptanenitrile

InChI

InChI=1S/C9H17N/c1-3-5-6-9(4-2)7-8-10/h9H,3-7H2,1-2H3

InChI Key

SNZMXYKDANOXRV-UHFFFAOYSA-N

Canonical SMILES

CCCCC(CC)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of KCN (3.8 g, 58 mmol) was stirred in DMF (150 mL) at room temperature. After the mixture was stirred for 2 h, a solution of 2-ethylhexylbromide (10 g, 52 mmol) in DMF (250 mL) was added dropwise at the same temperature. After stirring for 12 h at room temperature, the reaction mixture was concentrated by evaporation in vacuo. The crude product was diluted with water (100 mL) and diethyl ether (100 mL). The organic layer was separated and the aqueous layer was extracted with diethyl ether. The combined organic layers were subsequently washed with NaOH-solution (2.5 M), saturated bicarbonate solution and brine, dried over MgSO4 and concentrated by evaporation in vacuo. The resulting brown oil was purified by vacuum distillation (45° C., 10−2 mbar) to afford a clearly yellow oil (VI). (3.2 g, 44%). 1H-NMR (CDCl3): δ=2.82-2.69 (m, 2H), 2.22-2.15 (m, 1H), 1.55-1.00 (m, 11H), 0.83-0.68 (m, 3H)
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Quantity
3.8 g
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reactant
Reaction Step One
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Quantity
150 mL
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solvent
Reaction Step One
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10 g
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reactant
Reaction Step Two
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Quantity
250 mL
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solvent
Reaction Step Two

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